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Get Quote

Substance Identification and Hazards

The table below summarizes the core identification and known hazard information for Ethylene Glycol

Monovinyl Ether.

Property Details

CAS Number 764-48-7 [1]

Synonyms 2-(Ethenyloxy)ethanol; 2-(Vinyloxy)ethanol; 2-Hydroxyethyl vinyl ether [1]

Description Clear colorless liquid [1]

Major Hazards May cause irritation. High-dose animal studies show general anesthesia and

liver injury [1].

Hazard
Classification

UN3271 (Ethers, n.o.s.) [1]

Experimental & Handling Context
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The provided search results lack detailed experimental protocols for this specific compound. However, one

source notes its primary industrial use is in the production of plastics, lacquers, and protective coatings

[1]. This application context is crucial as it suggests that handling likely involves industrial-scale safety

protocols rather than small-scale laboratory procedures.

Broader Context from Related Compounds

To build a more complete safety profile, it is useful to consider the behavior of related compounds. The

broader ethylene glycol (EG) family shares some toxicological features, though key differences exist.

Compound
Common Toxicological
Features

Key Differences & Metabolites

Ethylene Glycol
(EG)

CNS depression, metabolic
acidosis [2] [3]

Metabolized to glycolic acid and oxalic acid
(leading to nephrotoxicity) [2] [3].

Diethylene
Glycol (DEG)

CNS depression, metabolic
acidosis [3]

Metabolized to diglycolic acid (DGA), a key
agent in nephrotoxicity [3].

Higher EGs (Tri-,
Tetra-)

Lower acute toxicity, CNS
depression at high doses [3]

Do not form significant oxalates; less
concern for certain types of kidney toxicity [3].

A logical workflow for developing safety procedures can be visualized below. This diagram outlines the key

considerations and steps based on the available data.
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How to Develop Your Internal Guide

Since a full public whitepaper isn't available, I recommend you build your internal guide by:
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Consulting Primary Chemical Safety Resources: The most critical step is to obtain the Safety
Data Sheet (SDS) from the manufacturer or supplier of the compound you are using. This is the
legally mandated document that will contain precise information on handling, storage, personal
protective equipment (PPE), first aid, and fire-fighting measures.
Leveraging Read-Across Data: Use the toxicological information from the broader ethylene glycol

series [3] as a scientific basis for understanding potential health hazards, while being mindful of the
metabolic differences.

Implementing General Ether Precautions: Given its classification as an ether [1], standard safety
practices for ethers should be a baseline. This includes using explosion-proof refrigeration if cold

storage is needed, ensuring good ventilation, and eliminating ignition sources in the work area.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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Contact
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